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Compound of Interest

Compound Name: Cesium oxalate

Cat. No.: B095611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of

cesium oxalate, with a focus on its molar mass and density. It is designed to be a valuable

resource for professionals in research, science, and drug development, offering detailed

experimental protocols and insights into its applications.

Physicochemical Properties of Cesium Oxalate
Cesium oxalate (Cs₂C₂O₄) is an inorganic salt that has garnered significant interest across

various scientific disciplines. A clear understanding of its fundamental properties is crucial for its

effective application.

Molar Mass and Density
A summary of the key quantitative data for cesium oxalate is presented in the table below.
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Property Value Source(s)

Chemical Formula Cs₂C₂O₄ [1]

Molar Mass 353.83 g/mol [2]

Appearance White solid [1]

Solubility in Water 76 g/100 mL (at 25 °C) [1]

Density
Not available in literature; can

be determined experimentally.

Experimental Protocols
Detailed methodologies for the synthesis of cesium oxalate and the determination of its

density are outlined below. These protocols are foundational for researchers working with this

compound.

Synthesis of Cesium Oxalate
Two primary methods for the synthesis of cesium oxalate are described here.

Method 1: Reaction of Cesium Carbonate with Oxalic Acid

This method involves the reaction of cesium carbonate with oxalic acid in an aqueous solution.

Materials: Cesium carbonate (Cs₂CO₃), Oxalic acid dihydrate (H₂C₂O₄·2H₂O), Distilled

water.

Procedure:

Dissolve a known quantity of cesium carbonate in distilled water.

Separately, prepare a stoichiometric equivalent solution of oxalic acid dihydrate in distilled

water.

Slowly add the oxalic acid solution to the cesium carbonate solution while stirring

continuously. Effervescence will be observed due to the release of carbon dioxide.
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Continue stirring for a sufficient period to ensure the reaction goes to completion.

The resulting solution contains aqueous cesium oxalate. To obtain the solid form, the

water can be evaporated. For the monohydrate form, the reaction is: Cs₂CO₃ +

H₂C₂O₄·2H₂O → Cs₂C₂O₄·H₂O + CO₂ + 2H₂O.[1]

Method 2: High-Temperature Reaction with Carbon Monoxide and Carbon Dioxide

This method involves passing carbon monoxide and carbon dioxide over cesium carbonate at

elevated temperatures.[1]

Materials: Cesium carbonate (Cs₂CO₃), Carbon monoxide (CO) gas, Carbon dioxide (CO₂)

gas.

Apparatus: A tube furnace capable of reaching 380 °C, gas flow controllers.

Procedure:

Place a known amount of cesium carbonate in a suitable reaction vessel within the tube

furnace.

Heat the furnace to 380 °C.

Once the temperature is stable, pass a controlled flow of carbon monoxide and carbon

dioxide over the cesium carbonate.

The reaction that occurs is: Cs₂CO₃ + CO → Cs₂C₂O₄.[1] This reaction is noted to be

characteristic of cesium carbonate, as other alkali carbonates do not readily undergo this

transformation.[1]
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Workflow for the Synthesis of Cesium Oxalate

Method 1: Aqueous Reaction Method 2: High-Temperature Gas-Solid Reaction

Start

Dissolve Cesium Carbonate
in Water

Mix Solutions with Stirring
(CO2 evolves)

Prepare Oxalic Acid
Solution

Evaporate Water to
Obtain Solid Cs2C2O4

End

Start

Place Cesium Carbonate
in Tube Furnace

Heat to 380°C

Flow CO and CO2 Gas
over Cs2CO3

Cool and Collect
Cesium Oxalate

End

Click to download full resolution via product page

Synthesis of Cesium Oxalate

Density Determination by Gas Pycnometry

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b095611?utm_src=pdf-body-img
https://www.benchchem.com/product/b095611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas pycnometry is a non-destructive technique used to determine the skeletal density of a

solid powder by measuring the volume of the solid.[3][4] Helium is often the gas of choice due

to its inert nature and small atomic size.[3]

Principle: The method is based on Boyle's Law, which relates pressure and volume. The

volume of the solid is determined by measuring the pressure change of a known volume of

gas when it is allowed to expand into a chamber containing the sample.[3]

Apparatus: A gas pycnometer, an analytical balance.

Procedure:

Sample Preparation: Ensure the cesium oxalate sample is dry and free of contaminants.

For porous materials, external preparation such as heating under vacuum may be

necessary to remove adsorbed gases.[5]

Mass Measurement: Accurately weigh the cesium oxalate sample using an analytical

balance.

Calibration: Calibrate the gas pycnometer using a standard sphere of known volume.

Sample Analysis:

Place the weighed cesium oxalate sample into the sample chamber of the pycnometer.

Seal the chamber and purge it with the analysis gas (e.g., helium) to remove air and

moisture.

Pressurize the reference chamber to a known pressure.

Open the valve connecting the reference chamber to the sample chamber, allowing the

gas to expand.

Measure the final equilibrium pressure.

Calculation: The instrument's software typically calculates the volume of the sample based

on the pressure difference. The density is then calculated using the formula: Density =

Mass / Volume.
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Repeatability: Perform multiple measurements to ensure the reproducibility of the results.

[6]

Experimental Workflow for Density Determination by Gas Pycnometry
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Click to download full resolution via product page

Density Determination Workflow

Applications in Research and Development
Cesium oxalate serves as a versatile reagent in various fields, including materials science,

analytical chemistry, and pharmaceutical development.[7]

Role in Photoredox Catalysis
A significant application of cesium oxalate is in visible light photoredox catalysis, particularly

for the generation of alkyl radicals from alcohols.[8] This methodology allows for the formation

of quaternary carbon centers, which are important structural motifs in many drug molecules.

The general pathway involves the activation of an alcohol to form a cesium oxalate salt. This

salt, upon exposure to visible light in the presence of a photocatalyst, undergoes a single-

electron transfer to generate a carboxylate radical. This radical then rapidly decarboxylates to

produce an alkyl radical, which can participate in various carbon-carbon bond-forming

reactions.[8][9]
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Logical Pathway of Cesium Oxalate in Photoredox Catalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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